N-(4-methyl-1-piperazinyl)-2-(4-nitrophenyl)propanamide

• IUPAC Name: N-(4-methylpiperazin-1-yl)-2-(4-nitrophenyl)propanamide
• InChI: InChI=1S/C14H20N4O3/c1-11(12-3-5-13(6-4-12)18(20)21)14(19)15-17-9-7-16(2)8-10-17/h3-6,11H,7-10H2,1-2H3,(H,15,19)
• InChI Key: RZYPPXGMSWLDQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)[N+](=O)[O-])C(=O)NN2CCN(CC2)C
• Molecular Formula: C14H20N4O3
• Molecular Weight: 292.33 g/mol

Description

N-(4-methyl-1-piperazinyl)-2-(4-nitrophenyl)propanamide, commonly known as MNPA, is a chemical compound that has gained attention in the scientific community due to its potential as a pharmaceutical agent. MNPA belongs to the class of piperazine derivatives, which are known for their diverse pharmacological properties.

Mechanism of Action

MNPA exerts its pharmacological effects through its interaction with various receptors and enzymes in the body. MNPA has been shown to bind to GABA-A receptors, which are involved in the regulation of neuronal excitability. MNPA also inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
MNPA has been shown to have a range of biochemical and physiological effects. In animal models, MNPA has been shown to reduce seizure activity, decrease pain sensitivity, and reduce inflammation. MNPA has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

MNPA has several advantages for use in lab experiments. MNPA is a relatively stable compound that can be easily synthesized and purified. MNPA also has a well-defined mechanism of action, which makes it a useful tool for studying the effects of GABA-A receptor activation and COX-2 inhibition. However, MNPA has some limitations for use in lab experiments. MNPA has a low aqueous solubility, which can make it difficult to administer in some experimental paradigms. Additionally, MNPA has not been extensively studied in human subjects, which limits its potential for clinical use.

Future Directions

There are several potential directions for future research on MNPA. One area of interest is the development of MNPA analogs with improved pharmacological properties. Additionally, further studies are needed to determine the safety and efficacy of MNPA in human subjects. MNPA may also have potential as a tool for studying the role of GABA-A receptors and COX-2 in various physiological and pathological processes. Finally, MNPA may have potential as a treatment for other neurological and psychiatric disorders, such as anxiety and depression.

Scientific Research Applications

MNPA has been studied for its potential use as a pharmaceutical agent due to its ability to interact with various biological targets. MNPA has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties in animal models. Additionally, MNPA has been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.